![molecular formula C20H14N2O5 B087788 C.I. Disperse Blue 35 CAS No. 12222-75-2](/img/structure/B87788.png)
C.I. Disperse Blue 35
Overview
Description
C.I. Disperse Blue 35 is a chemical compound . It is used as a dye in textile printing and in scientific research.
Synthesis Analysis
This compound is synthesized by successive nitration, reduction, and methylation of 1,8-dihydroxy-anthraquinone. This process results in the formation of its main components: 4,5-diamino-1,8-dihydroxyanthraquinone and 2,7-diamino-1,8-dihydroxyanthraquinone.Molecular Structure Analysis
The molecular formula of this compound is C20H14N2O5 . The structure consists of coplanar aromatic planes with slight twists in the dicyanomethylene group.Chemical Reactions Analysis
This compound undergoes various chemical reactions under specific conditions, such as visible light irradiation. These reactions lead to the generation of active oxygen species, including superoxide and singlet oxygen .Physical And Chemical Properties Analysis
The physical properties of this compound, such as solubility in supercritical CO2, crystal growth, and morphological changes under different conditions, have been investigated. The chemical properties, including its interaction with other substances and its degradation pathways, have been extensively studied.Scientific Research Applications
Water Contamination and Environmental Impact : A study highlighted the detection of disperse dyes in water samples, with a focus on their contribution to the mutagenicity found in river water in Brazil. The research emphasized the environmental impact of such dyes, including C.I. Disperse Blue 373, a related dye, released from textile industries (Carneiro, Umbuzeiro, Oliveira, & Zanoni, 2010).
Photocatalytic Degradation : Another study investigated the photocatalytic degradation of C.I. Disperse Blue 1 under UV light, highlighting methods for environmental remediation of dye-contaminated water (Saquib, Tariq, Haque, & Muneer, 2008).
Photochemistry and Phototoxicity : Research on the photochemistry of Disperse Blue 35 revealed its potential to generate active oxygen species upon irradiation by visible light, which may be responsible for photocontact dermatitis caused by this dye (Dabestani, Reszka, Davis, Sik, & Chignell, 1991).
Efficient Degradation Methods : A study on the degradation of C.I. Disperse Blue 56 using ultraviolet radiation and sodium hypochlorite provided insights into efficient methods for treating dye-contaminated wastewater (Zeng, Fu, Shi, & Zhu, 2009).
Solubility in Supercritical Carbon Dioxide : The solubility of various disperse dyes, including C.I. Disperse Blue, in supercritical carbon dioxide was measured, offering insights for applications in dyeing processes (Ferri, Banchero, Manna, & Sicardi, 2004).
Dyeing Polyester Fibers : Research focused on dyeing polyester fabric with C.I. Solvent Blue 35 and related dyes in supercritical carbon dioxide, exploring efficient textile dyeing methods (Okubayashi, Suzuma, Zhao, Keisuke, Hirogaki, Tabata, & Hori, 2011).
Genotoxicity Studies : A study evaluated the genotoxicity of a related dye, C.I. Disperse Blue 291, in mouse bone marrow, contributing to the understanding of the potential health risks associated with these dyes (Fernandes, Umbuzeiro, & Salvadori, 2019).
Application in Inkjet Printing Ink : Research on encapsulated C.I. disperse dye blue 60 for polyester inkjet printing ink explored applications in textile printing technology (Fu, Zhang, Du, & Tian, 2011).
Safety and Hazards
C.I. Disperse Blue 35 may cause sensitization by skin contact . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
C.I. Disperse Blue 35, also known as Disperse Blue 35, is a type of anthraquinone dye . Its primary targets are the fibers in textiles, particularly polyester . The dye molecules bind to these fibers, imparting color to the material.
Mode of Action
The interaction between Disperse Blue 35 and its targets involves physical and chemical processes. The dye molecules penetrate the fiber material and bind to it, resulting in a color change. This binding is facilitated by the dye’s molecular structure, which includes a phenol group
Biochemical Pathways
As a textile dye, Disperse Blue 35 does not participate in biochemical pathways in the same way that a drug or a biological molecule would. Its primary function is to bind to textile fibers and impart color. The dye’s solubility, adsorption, and color strength can be influenced by various factors, including its molecular structure .
Pharmacokinetics
For instance, its solubility in the dye bath can be compared to absorption, its distribution within the fiber can be likened to distribution, and its stability on the fiber can be compared to metabolism and excretion .
Result of Action
The primary result of Disperse Blue 35’s action is the coloration of textile fibers. The dye molecules bind to the fibers, resulting in a blue color. The intensity of the color depends on the concentration of the dye and the conditions of the dyeing process .
Action Environment
The action of Disperse Blue 35 is influenced by various environmental factors. These include the temperature and pH of the dye bath, the type and concentration of dispersants used, and the duration of the dyeing process . Additionally, the dye’s performance can be affected by the presence of other chemicals in the dye bath. For example, the introduction of bis-N-acetoxyethyl groups has been shown to improve the dye’s solubility, dyeing uptake, and color-fastness .
properties
IUPAC Name |
1,5-diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthracene-9,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O5/c21-11-5-6-12(24)15-14(11)19(26)16-13(25)7-10(18(22)17(16)20(15)27)8-1-3-9(23)4-2-8/h1-7,23-25H,21-22H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXLITIGRBOEDEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C3C(=C2N)C(=O)C4=C(C=CC(=C4C3=O)N)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8073394 | |
Record name | 1,5-Diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)-9,10-anthracenedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8073394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13716-91-1, 12222-75-2, 12222-78-5, 31529-83-6 | |
Record name | 1,5-Diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)-9,10-anthracenedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13716-91-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Disperse Blue 35 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012222752 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | C.I. Disperse Blue 73 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012222785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,5-Diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthraquinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013716911 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9,10-Anthracenedione, 1,5-diamino-4,8-dihydroxy(4-hydroxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031529836 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,5-Diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)-9,10-anthracenedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8073394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthraquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.866 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,5-diamino-4,8-dihydroxy(4-hydroxyphenyl)anthraquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.061 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | C.I. Disperse Blue 35 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.127.450 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | C.I. Disperse Blue 73 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.127.564 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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